Cas no 2137851-79-5 (N-(oxolan-3-yl)azetidin-3-amine dihydrochloride)

• Product Name: N-(oxolan-3-yl)azetidin-3-amine dihydrochloride
• CAS No: 2137851-79-5
• CID: 4640372
• Update Time: 2025-10-29

N-(oxolan-3-yl)azetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-3-yl)azetidin-3-amine dihydrochloride

Additional information on N-(oxolan-3-yl)azetidin-3-amine dihydrochloride

N-(oxolan-3-yl)azetidin-3-amine dihydrochloride: A Comprehensive Overview

N-(oxolan-3-yl)azetidin-3-amine dihydrochloride, with the CAS number 2137851-79-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Compound 2137851, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an azetidine ring, a four-membered cyclic amine, substituted with an oxolane group at the 3-position and an amino group at the same position, further complexed with two hydrochloric acid molecules.

The synthesis of N-(oxolan-3-yl)azetidin-3-amine dihydrochloride involves a series of carefully controlled reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodology have enabled researchers to optimize the production process, enhancing both yield and purity. The compound's structure is particularly noteworthy due to the azetidine ring, which is known for its rigidity and ability to form stable conformations. This structural feature makes it a promising candidate for various biological applications.

Recent studies have explored the pharmacokinetic properties of Compound 2137851, revealing its potential as a drug delivery agent. The compound exhibits favorable solubility characteristics, which are critical for its absorption and distribution within the body. Additionally, its stability under physiological conditions suggests that it could serve as a carrier for hydrophobic drugs, improving their bioavailability.

In terms of therapeutic applications, N-(oxolan-3-yl)azetidin-3-amine dihydrochloride has shown promise in the treatment of central nervous system disorders. Preclinical studies indicate that it may modulate neurotransmitter systems, potentially offering new avenues for treating conditions such as depression and anxiety. Furthermore, its ability to cross the blood-brain barrier underscores its potential as a neuroactive agent.

The compound's role in materials science is another area of active research. Due to its unique molecular architecture, it has been investigated as a building block for advanced materials, including self-healing polymers and stimuli-responsive systems. Its ability to undergo reversible chemical transformations under specific conditions makes it a valuable component in the design of smart materials.

In conclusion, N-(oxolan-3-yl)azetidin-3-amine dihydrochloride represents a versatile compound with diverse applications across multiple disciplines. Its structural properties, coupled with recent advancements in synthesis and application studies, position it as a key player in future scientific developments. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial sectors.